2-(Trifluoromethyl)pyridine-4-boronic acid
Overview
Description
2-(Trifluoromethyl)pyridine-4-boronic acid is a chemical compound with the molecular formula C6H5BF3NO2 . It has a molecular weight of 190.92 . The IUPAC name for this compound is 2-(trifluoromethyl)-4-pyridinylboronic acid .
Molecular Structure Analysis
The InChI code for 2-(Trifluoromethyl)pyridine-4-boronic acid is 1S/C6H5BF3NO2/c8-6(9,10)5-3-4(7(12)13)1-2-11-5/h1-3,12-13H . This indicates the specific arrangement of atoms in the molecule.Chemical Reactions Analysis
Boronic acids, including 2-(Trifluoromethyl)pyridine-4-boronic acid, are often used in Suzuki-Miyaura coupling reactions . These reactions are widely applied in carbon-carbon bond-forming reactions .Physical And Chemical Properties Analysis
2-(Trifluoromethyl)pyridine-4-boronic acid is a solid compound . It has a topological polar surface area of 53.4 Ų . The compound has one rotatable bond .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : 2-Chloro-5-trifluoromethyl pyridine-4-yl-boronic acid, a related compound, is synthesized from 2-chloro-4-iodo-5-trifluoromethyl pyridine. Optimal conditions for high yield and purity have been identified (Liu Guoqua, 2014).
- Suzuki Cross-Coupling Reactions : 2,6-Bis(trifluoromethyl)pyridine-4-boronic acid pinacol ester, a similar compound, is used in Suzuki couplings with various (hetero)aryl bromides, achieving 46-95% yields. It demonstrates the utility of this class of compounds in organic synthesis (Batool et al., 2016).
Catalysis and Chemical Reactions
- Catalysis in Amidation : 2,4-Bis(trifluoromethyl)phenylboronic acid, closely related, is an effective catalyst for dehydrative amidation between carboxylic acids and amines, useful in peptide synthesis (Wang et al., 2018).
- Hydroboration of Pyridines : Organoborane compounds, including those with trifluoromethyl groups, are shown to catalyze 1,4-hydroboration of pyridines, revealing their significance in regioselective chemical transformations (Fan et al., 2015).
Applications in Material Science
- Electrolyte Additives in Lithium-Ion Cells : Boron trifluoride complexes, like pyridine boron trifluoride, have been used as electrolyte additives in lithium-ion cells, showing potential for enhancing cell performance (Nie et al., 2016).
Sensor Development
- Fluoride Ion Sensing : Pyridinium boranes, which may include trifluoromethyl groups, have been developed for colorimetric turn-on sensing of fluoride ions, demonstrating their application in environmental monitoring (Wade & Gabbaï, 2009).
Mechanism of Action
Target of Action
Boronic acids, including pyridine boronic acids, are known to be used in suzuki-miyaura cross-coupling reactions . This suggests that the compound could potentially target a variety of organic groups in these reactions.
Mode of Action
The compound’s mode of action is likely related to its role in Suzuki-Miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It is known that boronic acids play a crucial role in suzuki-miyaura cross-coupling reactions, which are widely used in organic synthesis . These reactions can lead to the formation of carbon-carbon bonds, which are fundamental in many biochemical pathways.
Result of Action
Given its potential role in suzuki-miyaura cross-coupling reactions, it may contribute to the formation of new carbon-carbon bonds, which could have various effects depending on the specific context of the reaction .
Action Environment
The action, efficacy, and stability of 2-(Trifluoromethyl)pyridine-4-boronic acid can be influenced by various environmental factors. For instance, the efficiency of Suzuki-Miyaura cross-coupling reactions can be affected by the presence of a suitable catalyst, the pH of the environment, and the temperature . Additionally, the compound’s stability might be influenced by factors such as light, heat, and the presence of oxygen .
Safety and Hazards
properties
IUPAC Name |
[2-(trifluoromethyl)pyridin-4-yl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BF3NO2/c8-6(9,10)5-3-4(7(12)13)1-2-11-5/h1-3,12-13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHLLTVDZCKUNJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=NC=C1)C(F)(F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30669780 | |
Record name | [2-(Trifluoromethyl)pyridin-4-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30669780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)pyridine-4-boronic acid | |
CAS RN |
1093407-58-9 | |
Record name | [2-(Trifluoromethyl)pyridin-4-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30669780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(Trifluoromethyl)pyridine-4-boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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